Cas no 1249885-55-9 ([(2-Chloropyridin-4-yl)methyl](ethyl)methylamine)

(2-Chloropyridin-4-yl)methyl](ethyl)methylamine is a pyridine-based amine derivative featuring a chlorinated aromatic ring and a tertiary amine structure. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. The presence of the chloropyridinyl moiety enhances reactivity, enabling selective functionalization, while the ethyl-methylamine side chain offers flexibility for further derivatization. Its well-defined structure and stability under standard conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under inert conditions to preserve its integrity. Analytical characterization is supported by techniques such as NMR, HPLC, and mass spectrometry.

[(2-Chloropyridin-4-yl)methyl](ethyl)methylamine structure

1249885-55-9 structure

Product Name:[(2-Chloropyridin-4-yl)methyl](ethyl)methylamine

CAS No:1249885-55-9

MF:C₉H₁₃ClN₂

MW:184.665920972824

MDL:MFCD16764923

CID:4783355

Update Time:2025-06-25

[(2-Chloropyridin-4-yl)methyl](ethyl)methylamine Chemical and Physical Properties

Names and Identifiers

- [(2-Chloropyridin-4-yl)methyl](ethyl)methylamine
- MDL： MFCD16764923
- Inchi： 1S/C9H13ClN2/c1-3-12(2)7-8-4-5-11-9(10)6-8/h4-6H,3,7H2,1-2H3
- InChI Key： OBGYDHNSCCMJPH-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)CN(C)CC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 130
XLogP3: 2
Topological Polar Surface Area: 16.1

[(2-Chloropyridin-4-yl)methyl](ethyl)methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	191094-2.500g	[(2-Chloropyridin-4-yl)methyl](ethyl)methylamine, 95%	1249885-55-9	95%	2.500g	$1568.00	2023-09-07

[(2-Chloropyridin-4-yl)methyl](ethyl)methylamine Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

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2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

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Additional information on [(2-Chloropyridin-4-yl)methyl](ethyl)methylamine

[(2-Chloropyridin-4-yl)methyl](ethyl)methylamine: A Comprehensive Overview

[(2-Chloropyridin-4-yl)methyl](ethyl)methylamine, a compound with the CAS number 1249885-55-9, is an intriguing molecule that has garnered attention in various scientific domains. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, which serves as a foundational structure for numerous pharmaceuticals, agrochemicals, and advanced materials. The presence of a chlorine substituent at the 2-position of the pyridine ring introduces unique electronic and steric properties, while the (ethyl)methylamine group attached to the 4-position further enhances its functional versatility.

Recent studies have highlighted the potential of [(2-Chloropyridin-4-yl)methyl](ethyl)methylamine in drug discovery, particularly in the development of kinase inhibitors. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have explored the ability of this compound to bind to specific kinase domains, potentially offering a novel avenue for therapeutic intervention. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit selective inhibition of Aurora kinases, which are key regulators of mitosis and are often overexpressed in cancer cells.

In addition to its pharmacological applications, [(2-Chloropyridin-4-yl)methyl](ethyl)methylamine has shown promise in materials science. Its ability to act as a ligand in metal coordination complexes has been exploited to create advanced catalytic systems. A 2023 paper in *Chemical Science* reported that this compound can form stable metal-organic frameworks (MOFs) with copper ions, exhibiting exceptional catalytic activity in CO₂ reduction reactions. Such findings underscore its potential role in developing sustainable energy solutions.

The synthesis of [(2-Chloropyridin-4-yl)methyl](ethyl)methylamine involves a multi-step process that combines nucleophilic aromatic substitution and reductive amination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of [(2-Chloropyridin-4-yl)methyl](ethyl)methylamine. A 2023 study published in *Environmental Science & Technology* revealed that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing concerns about its persistence in natural ecosystems. This information is crucial for assessing its safety profile and regulatory compliance.

In conclusion, [(2-Chloropyridin-4-yl)methyl](ethyl)methylamine (CAS No. 1249885-55-9) stands as a versatile molecule with diverse applications across pharmacology, materials science, and environmental chemistry. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing both scientific understanding and practical applications.